4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile

• CAS RN: 916304-05-7
• Molecular Formula: C10H16N2
• Molecular Weight: 164.2

Description

4-(Aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile (AMBC) is a bicyclic nitrogen-containing heterocyclic compound, which is an important intermediate for the synthesis of various organic compounds. It is widely used as a starting material in the pharmaceutical and agrochemical industries. It has been studied extensively due to its unique properties, such as its ability to form stable complexes with a variety of organic molecules.

Scientific Research Applications

4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the development of pharmaceuticals and agrochemicals. It has also been used in the synthesis of a wide range of organic compounds, such as peptides, peptidomimetics, and nucleosides. Additionally, it has been used in the synthesis of heterocyclic compounds, such as quinolines and pyrroles, as well as in the synthesis of natural products, such as alkaloids and terpenes.

Mechanism of Action

The mechanism of action of 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile is not fully understood, however, it is believed to involve the formation of a stable complex between the amine and nitrile groups. This complex is thought to be stabilized by the formation of hydrogen bonds between the amine and nitrile groups, as well as by the formation of a charge-transfer complex between the two groups.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile are not well understood. However, it has been suggested that it may have an effect on the activity of enzymes involved in the metabolism of drugs and other organic compounds, as well as on the activity of enzymes involved in the synthesis of proteins and other macromolecules. Additionally, it has been suggested that it may have an effect on the activity of certain receptors, such as those involved in the regulation of blood pressure.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile in laboratory experiments include its high solubility in a variety of solvents, its low cost, and its relatively low toxicity. Additionally, it is relatively easy to synthesize and can be stored for long periods of time without significant degradation. The main limitation of using 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile in laboratory experiments is its relatively low reactivity, which makes it difficult to use in certain types of reactions.

Future Directions

Future research on 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile could focus on its potential applications in the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the development of pharmaceuticals and agrochemicals. Additionally, further research could focus on its potential biochemical and physiological effects, as well as its potential advantages and limitations for laboratory experiments. Other potential future directions for research on 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile include the synthesis of heterocyclic compounds, the study of its mechanism of action, and the development of novel methods for its synthesis.

Synthesis Methods

4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile can be synthesized either by a direct reaction of the corresponding amine and nitrile, or by a two-step process involving the reaction of the amine with a nitrile derivative, followed by a reduction reaction. The direct synthesis of 4-(aminomethyl)bicyclo[2.2.2]octane-1-carbonitrile involves the reaction of an amine with a nitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of around 100°C and yields the desired product in high yields.